Cas no 109113-44-2 (1-(Phenylsulfonyl)-1H-pyrrolo[3,2-c]pyridine-2-carbaldehyde)

• Product Name: 1-(Phenylsulfonyl)-1H-pyrrolo[3,2-c]pyridine-2-carbaldehyde
• CAS No: 109113-44-2
• MF: C₁₄H₁₀N₂O₃S
• MW: 286.305801868439
• CID: 128295
• PubChem ID: 11716169
• Update Time: 2025-09-20

1-(Phenylsulfonyl)-1H-pyrrolo[3,2-c]pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(Phenylsulfonyl)-1H-pyrrolo[3,2-c]pyridine-2-carbaldehyde
• 1-(benzenesulfonyl)pyrrolo[3,2-c]pyridine-2-carbaldehyde
• 1H-Pyrrolo[3,2-c]pyridine-2-carboxaldehyde,1-(phenylsulfonyl)-
• 1-Benzenesulfonyl-2-formyl-1H-pyrrolo<3,2-c>pyridine
• 1-(Phenylsulfonyl)-5-azaindole-2-carbaldehyde
• 109113-44-2
• DTXSID30471087
• 1-(benzenesulfonyl)-1H-pyrrolo[3,2-c]pyridine-2-carbaldehyde
• AB43650
• SCHEMBL10553405

• Inchi： 1S/C14H10N2O3S/c17-10-12-8-11-9-15-7-6-14(11)16(12)20(18,19)13-4-2-1-3-5-13/h1-10H
• InChI Key： BOVXSSYSWCHQMX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C(C=O)=CC2C=NC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 286.04100
• Monoisotopic Mass: 286.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• PSA: 77.41000
• LogP: 3.16660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides